Cas no 1759-55-3 (2,2-Dimethylcyclopropanecarboxamide)

• Product Name: 2,2-Dimethylcyclopropanecarboxamide
• CAS No: 1759-55-3
• MF: C₆H₁₁NO
• MW: 113.15764
• MDL: MFCD00829406
• CID: 138412
• PubChem ID: 574717
• Update Time: 2025-06-25

2,2-Dimethylcyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• 2,2-Dimethylcyclopropanecarboxamide
• 2,?2-?dimethylCyclopropanecarboxam?ide
• 2,2-DIMETHYLCYCLOPROPANE-1-CARBOXAMIDE
• Cyclopropanecarboxamide,2,2-dimethyl-
• 1-Carbamoyl-2,2-dimethylcyclopropane
• 2,2-Dimethyl-cyclopropancarbonsaeure-amid
• 2,2-dimethyl-cyclopropanecarboxylic acid amide
• CYCLOPROPANECARBOXAMIDE,2,2-DIMETHYL
• 2-Carbamoyl-1,1-dimethylcyclopropane, 2-(Aminocarbonyl)-1,1-dimethylcyclopropane
• F2147-1703
• AS-37646
• SB67317
• DB-059475
• SY284377
• SR-01000945063-1
• AKOS006223201
• DB-011650
• AC-6625
• MFCD08543439
• SY042583
• (R)-2,2-Dimethylcyclopropanecarboxamide
• 1759-55-3
• MFCD00829406
• SCHEMBL938236
• 2,2-DIMETHYLCYCLOPROPANE CARBOXAMIDE
• BCP16588
• CS-0144916
• (s)-(+)-2,2-dimethylcyclopropane carboxamide
• SR-01000945063
• EN300-2995143
• SB45064
• SY295222
• Cyclopropanecarboxamide, 2,2-dimethyl-

• MDL： MFCD00829406
• Inchi： InChI=1S/C6H11NO/c1-6(2)3-4(6)5(7)8/h4H,3H2,1-2H3,(H2,7,8)
• InChI Key： YBZQRYWKYBZZNT-UHFFFAOYSA-N
• SMILES： CC1(CC1C(N)=O)C

Computed Properties

• Exact Mass: 113.08400
• Monoisotopic Mass: 113.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 225.1±7.0 °C at 760 mmHg
• Flash Point: 89.9±18.2 °C
• PSA: 43.09000
• LogP: 1.21810
• Vapor Pressure: 0.1±0.4 mmHg at 25°C

2,2-Dimethylcyclopropanecarboxamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids and derivatives

Additional information on 2,2-Dimethylcyclopropanecarboxamide

2,2-Dimethylcyclopropanecarboxamide (CAS No. 1759-55-3): A Comprehensive Overview

Introduction to 2,2-Dimethylcyclopropanecarboxamide

2,2-Dimethylcyclopropanecarboxamide, also identified by its CAS No. 1759-55-3, is a unique organic compound that has garnered significant attention in the fields of organic chemistry, pharmaceuticals, and materials science. This compound belongs to the class of cyclopropane derivatives and exhibits distinctive chemical properties due to its strained cyclopropane ring and carboxamide functional group. Recent advancements in synthetic methodologies and its applications have further highlighted its potential in various industries.

Chemical Structure and Properties

The molecular structure of 2,2-Dimethylcyclopropanecarboxamide consists of a cyclopropane ring substituted with two methyl groups at the 2-position and a carboxamide group attached to the same carbon atom. This arrangement creates a highly strained molecule, which contributes to its reactivity and unique chemical behavior. The compound is typically a white crystalline solid with a melting point of approximately 100°C and a boiling point around 180°C under standard conditions.

Recent studies have explored the electronic properties of this compound using advanced computational techniques such as density functional theory (DFT). These studies have revealed that the strained cyclopropane ring significantly influences the electronic distribution, making it a promising candidate for applications in nonlinear optics and semiconductor materials.

Synthesis and Applications

The synthesis of 2,2-Dimethylcyclopropanecarboxamide involves several methods, with the most common being the reaction of cyclopropylcarboxylic acid derivatives with ammonia or primary amines under specific conditions. Recent research has focused on optimizing these reactions to improve yield and purity, leveraging novel catalysts and reaction conditions.

In terms of applications, this compound has found utility in the development of high-performance polymers, where its rigid structure contributes to enhanced mechanical properties. Additionally, it has been explored as a potential building block in the synthesis of complex molecules with biological activity, such as antiviral agents and anticancer drugs.

Recent advancements in its application include its use as an intermediate in the synthesis of novel materials for energy storage devices, such as lithium-ion batteries. Researchers have reported that incorporating this compound into electrode materials can significantly improve their electrochemical performance.

Toxicological Profile and Safety Considerations

While exploring the applications of any chemical compound is crucial, understanding its toxicity profile is equally important for ensuring safe handling and use. Studies conducted on 2,2-Dimethylcyclopropanecarboxamide indicate that it exhibits low acute toxicity when administered via various routes (oral, dermal, or inhalation). However, prolonged exposure or high concentrations may lead to irritation of the eyes and respiratory tract.

Recent research has also focused on evaluating its potential genotoxicity and mutagenicity using assays such as the Ames test and comet assay. Preliminary results suggest that it does not exhibit significant genotoxic effects under normal usage conditions.

Despite these findings, it is essential to handle this compound with appropriate safety precautions, including the use of personal protective equipment (PPE) and ensuring adequate ventilation in work areas.

Conclusion: The Future Prospects of 2,2-Dimethylcyclopropanecarboxamide (CAS No. 1759-55-3)

In conclusion, 2,2-Dimethylcyclopropanecarboxamide (CAS No. 1759-55-3) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure endows it with properties that make it valuable in fields ranging from pharmaceuticals to materials science.

The ongoing research into its synthesis methods, applications, and safety profile underscores its potential for future innovations. As scientific understanding continues to grow, this compound is likely to play an increasingly important role in advancing both academic research and industrial applications.